Cas no 2138029-56-6 (2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138029-56-6
• MF: C₉H₈BrClN₄
• MW: 287.543619155884
• CID: 5761708
• PubChem ID: 165471823
• Update Time: 2025-05-27

2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromo-2-chlorophenyl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1114292
• 2138029-56-6
• 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H8BrClN4/c10-7-2-1-6(8(11)3-7)5-15-13-4-9(12)14-15/h1-4H,5H2,(H2,12,14)
• InChI Key： CBPMILURUHPBGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 285.96209g/mol
• Monoisotopic Mass: 285.96209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138029-56-6)

The compound 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138029-56-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a 1,2,3-triazole core with a 4-bromo-2-chlorophenyl substituent, making it a valuable intermediate in the synthesis of bioactive compounds. Its CAS number 2138029-56-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for triazole derivatives has surged due to their versatile applications in drug discovery and material science. The 2-(4-bromo-2-chlorophenyl)methyl moiety in this compound enhances its potential as a building block for heterocyclic chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers frequently search for "1,2,3-triazole synthesis" or "bromo-chlorophenyl compounds" to explore its reactivity and utility in cross-coupling reactions, reflecting its relevance in modern organic synthesis.

The 2H-1,2,3-triazol-4-amine segment of this molecule is particularly noteworthy for its role in click chemistry, a technique widely adopted in bioconjugation and polymer science. This has led to increased interest in queries like "click chemistry applications" and "triazole-amine derivatives." The compound's CAS 2138029-56-6 is often cross-referenced in patents related to cancer therapeutics and antifungal agents, aligning with current trends in precision medicine and infectious disease research.

From a commercial perspective, suppliers and manufacturers emphasize the purity and stability of 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine to meet the stringent requirements of GMP synthesis. Analytical techniques such as HPLC and NMR are routinely employed to verify its structural integrity, addressing common search terms like "triazole compound characterization." The compound's compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable synthetic routes.

In summary, 2-(4-bromo-2-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138029-56-6) represents a multifaceted tool for researchers exploring medicinal chemistry and material innovation. Its structural features and functional groups align with cutting-edge scientific inquiries, making it a subject of ongoing investigation in both academic and industrial settings.